Ethyl 3-(anthracen-9-YL)-4,5-dihydro-1,2-oxazole-5-carboxylate

• CAS No.: 919512-95-1
• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: ethyl 3-anthracen-9-yl-4,5-dihydro-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C20H17NO3/c1-2-23-20(22)18-12-17(21-24-18)19-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)19/h3-11,18H,2,12H2,1H3
• InChI Key: LNIDXRDFSKRWSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(=NO1)C2=C3C=CC=CC3=CC4=CC=CC=C42

Description

Ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate is a complex organic compound that features an anthracene moiety, which is a polycyclic aromatic hydrocarbon, attached to an oxazole ring

Preparation Methods

The synthesis of ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate typically involves a 1,3-dipolar cycloaddition reaction. This reaction is carried out between anthracenenitrile oxide and an appropriate dipolarophile, such as N-Boc protected alanine allyl ester . The reaction is conducted in a solvent like dichloromethane at room temperature, and the product is isolated through column chromatography .

Chemical Reactions Analysis

Ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the oxazole ring or the anthracene moiety.

Substitution: The compound can undergo substitution reactions, particularly at the anthracene ring, to introduce different functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate has several scientific research applications:

Chemistry: It is used as a fluorescent probe due to its strong fluorescence properties.

Biology: The compound can be used in bio-orthogonal chemistry for labeling and imaging biological molecules.

Industry: Used in the development of organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate involves its interaction with specific molecular targets. The compound’s fluorescence properties make it useful for imaging and tracking biological processes. It can bind to specific proteins or nucleic acids, allowing researchers to study their behavior in real-time .

Comparison with Similar Compounds

Ethyl 3-(anthracen-9-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate can be compared with other anthracene derivatives and oxazole compounds:

2-(Anthracen-9-yl)benzothiazole: Similar in structure but contains a benzothiazole ring instead of an oxazole ring.

9,10-Diphenylanthracene: Another anthracene derivative used in photophysical applications.

1-(Anthracen-9-yl)-3-(naphthalen-2-yl)prop-2-en-1-one: Contains a naphthalene moiety and is used in crystal structure studies.

The uniqueness of this compound lies in its combination of the anthracene and oxazole rings, which imparts distinct photophysical and chemical properties.